Cas no 1804089-60-8 (5-(Hydroxymethyl)-2-nitrophenylpropanoic acid)

• Product Name: 5-(Hydroxymethyl)-2-nitrophenylpropanoic acid
• CAS No: 1804089-60-8
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4938228
• Update Time: 2023-08-22

5-(Hydroxymethyl)-2-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-2-nitrophenylpropanoic acid

• Inchi： 1S/C10H11NO5/c1-6(10(13)14)8-4-7(5-12)2-3-9(8)11(15)16/h2-4,6,12H,5H2,1H3,(H,13,14)
• InChI Key： BRKOGWMRJSNIHZ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(CO)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.06372245 g/mol
• Monoisotopic Mass: 225.06372245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.20
• XLogP3: 0.9
• Topological Polar Surface Area: 103